![molecular formula C14H20N2O3 B5187387 N'-(4-ethoxyphenyl)-N,N-diethylethanediamide](/img/structure/B5187387.png)
N'-(4-ethoxyphenyl)-N,N-diethylethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(4-ethoxyphenyl)-N,N-diethylethanediamide, commonly known as Etonitazene, is a synthetic opioid drug that was first synthesized in the 1950s. It belongs to the benzimidazole family of opioids and has been used extensively in scientific research due to its potent analgesic properties. Etonitazene has been found to be up to 1000 times more potent than morphine, making it an important tool for researchers studying pain and opioid receptors.
Mechanism of Action
Etonitazene works by binding to opioid receptors in the brain and spinal cord, which are responsible for the transmission of pain signals. It activates these receptors, leading to a decrease in the transmission of pain signals and an increase in pain threshold. Etonitazene also activates reward pathways in the brain, leading to feelings of euphoria and pleasure.
Biochemical and Physiological Effects
Etonitazene has been found to have a number of biochemical and physiological effects. It has been shown to increase levels of dopamine and other neurotransmitters in the brain, leading to feelings of euphoria and pleasure. It also decreases levels of stress hormones in the body, leading to a decrease in anxiety and stress.
Advantages and Limitations for Lab Experiments
Etonitazene is a potent and effective tool for studying opioid receptors and pain pathways. Its high potency allows researchers to use smaller amounts of the drug, reducing the risk of side effects and making it more cost-effective. However, its potency also makes it potentially dangerous, and researchers must take precautions to ensure their safety when working with the drug.
Future Directions
There are a number of future directions for research on Etonitazene. One area of interest is the development of new opioid drugs that are more effective and have fewer side effects than current opioid medications. Researchers are also interested in studying the effects of Etonitazene on the immune system and the development of tolerance and dependence. Finally, there is interest in developing new methods for synthesizing Etonitazene that are more efficient and cost-effective.
Synthesis Methods
Etonitazene is synthesized through a multi-step process that involves the reaction of 4-ethoxybenzoyl chloride with diethylenetriamine to form the intermediate 4-ethoxy-N,N-diethylethanediamide. This intermediate is then treated with sodium hydride and 2-bromoethylamine hydrobromide to yield Etonitazene.
Scientific Research Applications
Etonitazene has been used extensively in scientific research as a tool to study opioid receptors and pain pathways. It has been found to be a potent analgesic in animal models, and its effects on the central nervous system have been studied extensively. Etonitazene has also been used to study the effects of opioids on the immune system and the development of tolerance and dependence.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-N',N'-diethyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-4-16(5-2)14(18)13(17)15-11-7-9-12(10-8-11)19-6-3/h7-10H,4-6H2,1-3H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRXLBBXVSPGJOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(=O)NC1=CC=C(C=C1)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.